Cas no 1361511-51-4 (6,2',3',5'-Tetrachlorobiphenyl-3-acetic acid)

• Product Name: 6,2',3',5'-Tetrachlorobiphenyl-3-acetic acid
• CAS No: 1361511-51-4
• MF: C₁₄H₈Cl₄O₂
• MW: 350.024120330811
• CID: 4991486
• Update Time: 2025-05-21

6,2',3',5'-Tetrachlorobiphenyl-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 6,2',3',5'-Tetrachlorobiphenyl-3-acetic acid

• Inchi： 1S/C14H8Cl4O2/c15-8-5-10(14(18)12(17)6-8)9-3-7(4-13(19)20)1-2-11(9)16/h1-3,5-6H,4H2,(H,19,20)
• InChI Key： JWWZZQXLLNHWNV-UHFFFAOYSA-N
• SMILES： ClC1C=CC(CC(=O)O)=CC=1C1C=C(C=C(C=1Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 352
• XLogP3: 5.8
• Topological Polar Surface Area: 37.3

Additional information on 6,2',3',5'-Tetrachlorobiphenyl-3-acetic acid

Introduction to 6,2',3',5'-Tetrachlorobiphenyl-3-acetic acid (CAS No. 1361511-51-4) and Its Emerging Applications in Chemical Biology

6,2',3',5'-Tetrachlorobiphenyl-3-acetic acid, identified by the chemical compound identifier CAS No. 1361511-51-4, is a chlorinated biphenyl derivative that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound belongs to the class of polychlorinated biphenyls (PCBs), although it is not classified as a persistent organic pollutant under current international regulations. The precise arrangement of chlorine atoms on the biphenyl core imparts distinct electronic and steric characteristics, making it a valuable scaffold for medicinal chemistry and material science applications.

The molecular structure of 6,2',3',5'-Tetrachlorobiphenyl-3-acetic acid consists of two benzene rings connected by a para linkage, with chlorine atoms substituting at the 2', 3', and 5' positions. The presence of these chlorine atoms enhances the lipophilicity of the molecule, facilitating its interaction with biological targets such as enzymes and receptors. This feature has been exploited in the development of novel pharmacophores for treating various diseases, including cancer, neurodegenerative disorders, and inflammatory conditions.

Recent research has highlighted the potential of 6,2',3',5'-Tetrachlorobiphenyl-3-acetic acid as a modulator of transcription factor activity. Studies have demonstrated that this compound can bind to specific nuclear receptors, such as peroxisome proliferator-activated receptors (PPARs), which play a crucial role in metabolic regulation and immune responses. By modulating PPAR activity, 6,2',3',5'-Tetrachlorobiphenyl-3-acetic acid may offer therapeutic benefits in managing metabolic syndromes and related complications.

In addition to its role in metabolic regulation, 6,2',3',5'-Tetrachlorobiphenyl-3-acetic acid has been investigated for its anti-inflammatory properties. Preclinical studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). The mechanism behind this effect involves the modulation of signaling pathways associated with inflammation, including nuclear factor kappa B (NF-κB) and mitogen-activated protein kinases (MAPKs). These findings suggest that 6,2',3',5'-Tetrachlorobiphenyl-3-acetic acid could be a promising candidate for developing anti-inflammatory drugs.

The synthesis of 6,2',3',5'-Tetrachlorobiphenyl-3-acetic acid involves a multi-step process that typically begins with the chlorination of biphenyl derivatives followed by functional group transformations to introduce the acetic acid moiety at the 3-position. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and directed ortho-metalation strategies, have been employed to enhance yield and purity. These synthetic approaches not only improve the accessibility of 6,2',3',5'-Tetrachlorobiphenyl-3-acetic acid but also allow for structural modifications to tailor its biological activity.

From a material science perspective, 6,2',3',5'-Tetrachlorobiphenyl-3-acetic acid exhibits interesting electronic properties due to its extended π-conjugation system. This characteristic makes it a potential candidate for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. Research has shown that derivatives of this compound can improve charge transport properties in organic semiconductors, leading to more efficient electronic devices.

The environmental impact of 6,2',3',5'-Tetrachlorobiphenyl-3-acetic acid has also been studied to ensure its safe use in industrial and pharmaceutical applications. Unlike some other chlorinated biphenyls, this compound does not exhibit high persistence or bioaccumulation potential under typical environmental conditions. However, further studies are needed to assess its long-term effects on ecosystems and human health. Regulatory agencies closely monitor the use of such compounds to ensure they meet safety standards without posing undue risks.

Future research directions for 6,2',3',5'-Tetrachlorobiphenyl-3-acetic acid include exploring its role in drug discovery and developing novel derivatives with enhanced therapeutic efficacy. Computational modeling techniques are being employed to predict binding interactions between this compound and biological targets, which can accelerate the design of new drug candidates. Additionally, green chemistry approaches are being explored to optimize synthetic routes while minimizing environmental impact.

In conclusion,6,2',3',5'-Tetrachlorobiphenyl-3-acetic acid (CAS No. 1361511-51-4) is a multifaceted compound with significant potential in chemical biology and material science. Its unique structural features enable diverse applications ranging from drug development to advanced materials. Continued research efforts will further elucidate its biological activities and expand its utility across various scientific domains.